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Introduction

Biotite, a common rock-forming mineral of the mica group, is a powerful tool in the geosciences
for deciphering the tectonic setting of igneous rocks. Its chemical composition is highly
sensitive to the physical and chemical conditions of the magma from which it crystallizes,
including temperature, pressure, oxygen fugacity, and melt composition. These parameters are
intrinsically linked to the tectonic environment of magma generation and evolution.
Consequently, the major and trace element chemistry of biotite can serve as a robust proxy for
discriminating between different tectonic settings, such as continental arc, island arc,
continental intraplate, oceanic intraplate, and rift environments.[1][2]

These application notes provide a comprehensive overview and detailed protocols for utilizing
biotite geochemistry to discriminate tectonic settings. This includes a summary of key
geochemical indicators, established discrimination diagrams, and modern machine learning
approaches. Detailed experimental protocols for sample preparation and analysis are also
provided to ensure high-quality data acquisition.

Geochemical Indicators in Biotite for Tectonic
Setting Discrimination
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The chemical composition of biotite varies systematically across different tectonic settings. The
following table summarizes the key major and trace element indicators that can be used for
discrimination.

Tectonic Setti Key Geochemical Ref
ectonic Settin eference
< Indicators in Biotite

] High Na, Ba, Al, F, and CI; Low
Continental Arc [3]
K and Mn

Island Arc Low Ba [1]

Low Na; Enriched in

Continental Intraplate incompatible elements like K [1][4]
and Ba
Oceanic Intraplate High Mn and Ti; Low Al [1114]

) Low Mn and Mg; High Ba and
Rift c [11[3114]
a

Discrimination Diagrams

Traditional bivariate and ternary diagrams based on the major element composition of biotite
are widely used to differentiate tectonic settings. The most common diagrams are those
proposed by Abdel-Rahman (1994), which utilize the relative proportions of FeO, MgO, and
AI203.[5][6][7]

o FeO*-MgO-AI203 Ternary Diagram: This diagram effectively distinguishes between biotites
from alkaline anorogenic suites (Fe-rich), peraluminous (S-type) suites (siderophyllitic), and
calc-alkaline, subduction-related orogenic suites (Mg-rich).[4][6]

Machine Learning Approaches

Recent advancements have demonstrated the power of machine learning algorithms in
classifying the tectonic setting of igneous rocks using biotite's major element chemistry. Models
such as eXtreme Gradient Boosting (XGBoost) and Light Gradient Boosting Machine
(LightGBM) have shown high accuracy (around 90%) in discriminating between continental arc,
continental intraplate, island arc, oceanic intraplate, and rift settings.[1][8] These models
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identify complex, non-linear relationships between multiple elements to make a classification.
The key elements identified by these models as important geochemical discriminators include
Na, Mn, Ba, Mg, Al, and Cr.[1]

Experimental Protocols
Sample Preparation

Proper sample preparation is critical for obtaining high-quality geochemical data from biotite.
Protocol for Mineral Separation and Mounting:

e Rock Crushing and Sieving: Crush fresh, unaltered rock samples using a jaw crusher and
then a disc mill. Sieve the crushed rock to a suitable grain size fraction (e.g., 250-500 pm).

e Heavy Liquid and Magnetic Separation: Use heavy liquids (e.g., sodium polytungstate) to
separate the denser minerals, including biotite. Subsequently, use a Frantz Isodynamic
Separator to isolate biotite based on its magnetic susceptibility.

e Hand Picking: Under a binocular microscope, hand-pick pure biotite grains to ensure the final
sample is free of impurities and alteration products.

e Mounting and Polishing: Mount the hand-picked biotite grains in an epoxy resin puck. Grind
and polish the mount to expose the interior of the grains for microanalysis. A final polish with
a fine diamond suspension (e.g., 1 ym) is recommended.

Analytical Techniques

The major and trace element composition of biotite can be determined using the following
analytical techniques.

a. Electron Probe Microanalysis (EPMA) for Major and Minor Elements

EPMA is the primary technique for obtaining high-precision major and minor element data from
biotite.

Protocol:
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o Carbon Coating: Apply a thin conductive carbon coat to the polished epoxy mount to prevent
charging under the electron beam.

 Instrument Calibration: Calibrate the EPMA instrument using well-characterized mineral
standards (e.g., olivine for Mg and Fe, sanidine for Si, Al, and K).

» Analytical Conditions:

o

Accelerating Voltage: 15 kV

Beam Current: 15-20 nA

[¢]

[¢]

Beam Size: 1-5 um (a slightly larger beam size can help minimize volatile loss)

[e]

Counting Times: Vary depending on the element's abundance, typically 10-30 seconds on
the peak and background.

o Data Acquisition: Analyze multiple spots on several biotite grains to assess compositional
homogeneity.

o Data Reduction: Use a standard data reduction scheme (e.g., ZAF or PAP correction) to
convert raw X-ray intensities into elemental weight percentages.

b. Laser Ablation-Inductively Coupled Plasma-Mass Spectrometry (LA-ICP-MS) for Trace
Elements

LA-ICP-MS is the preferred method for determining the concentrations of a wide range of trace
elements in biotite.

Protocol:

e Instrument Tuning: Tune the ICP-MS for optimal sensitivity and low oxide production rates
using a reference material (e.g., NIST SRM 610/612 glass).

e Laser Setup:

o Laser Fluence: Typically 3-5 J/cmz2.
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o Repetition Rate: 5-10 Hz.

o Spot Size: 30-50 um, depending on the size of the biotite grains.

Calibration Strategy: Use an external standard for calibration (e.g., NIST SRM 610/612) and
an internal standard to correct for variations in ablation yield. A major element determined by
EPMA (e.g., Si or Al) is commonly used as the internal standard.

Data Acquisition: For each analysis, collect data for a short period with the laser off to
measure the gas background, followed by data acquisition with the laser on.

Data Processing: Process the time-resolved data to subtract the background, select the
signal interval, and calculate element concentrations using the calibration and internal
standards.

Data Presentation

Quantitative data should be summarized in clearly structured tables to facilitate comparison

between different samples and tectonic settings.

Table 1: Example of Major Element Data for Biotite (wt.%)

Tect
Sam . .
onic SiO . Al2 FeO Na2 Tota
ple . TiO2 MnO MgO CaO K20
Setti 2 03 * (0] |
ID
ng
Conti
nent
CA-1 | 35.2 4.1 15.8 18.5 0.2 12.3 0.1 0.7 9.5 96.4
a
Arc
RIFT
L Rift 36.8 35 142 221 01 8.9 0.5 0.4 9.8 96.3
Oce
OIP-  anic
38.1 5.2 13.5 154 0.4 14.6 0.2 0.3 9.7 97.4
1 Intra
plate
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FeO* represents total iron as FeO.

Table 2: Example of Trace Element Data for Biotite (ppm)

Tecton

Sampl .
ic Ba Rb Sr Zr Nb Cr \Y

elD .
Setting
Contine

CA-1 1200 350 50 80 20 150 250
ntal Arc

RIFT-1 Rift 1500 400 100 120 30 50 180
Oceani
C

OIP-1 800 200 70 150 40 200 300
Intraplat
e

Visualizations

Workflow for Tectonic Setting Discrimination using
Biotite
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Caption: Workflow for tectonic setting discrimination using biotite geochemistry.

Relationship between Biotite Chemistry and Tectonic
Setting
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Caption: Key biotite geochemical signatures for different tectonic settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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